2,5-dichloro-N-((4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[(4-phenyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C16H12Cl2N4OS/c17-10-6-7-13(18)12(8-10)15(23)19-9-14-20-21-16(24)22(14)11-4-2-1-3-5-11/h1-8H,9H2,(H,19,23)(H,21,24)
• InChI Key: FMQGRJWNZHIZCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)CNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N4OS
• Molecular Weight: 379.3 g/mol
• CAS No.: 391886-97-8

Description

2,5-dichloro-N-((4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H12Cl2N4OS and its molecular weight is 379.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical compound has been explored in the context of synthesizing novel compounds with potential for various applications. For instance, studies have been conducted on the synthesis of ordered polyamides by direct polycondensation involving symmetric and nonsymmetric monomers, using activating agents like diphenyl (2,3-dihydro-2-thioxo-3-benzoxazolyl)phosphonate, which could be related to the structural features or synthetic methods applicable to the chemical compound (Ueda & Sugiyama, 1994).

Structural Studies

The structural analysis and properties of similar compounds have been extensively studied, including crystal structure analysis through spectral analysis and X-ray diffraction studies. Such studies offer insights into the molecular structure, stability, and potential interactions of the compound, which could inform its applications in material science or pharmaceutical research (Sharma et al., 2016).

Antimicrobial Properties

Research into thiourea derivatives, which share structural similarities with the compound of interest, has demonstrated significant anti-pathogenic activity, particularly against biofilm-forming bacteria. This suggests potential applications of similar compounds in developing novel antimicrobial agents with specific mechanisms of action against resistant bacterial strains (Limban, Marutescu, & Chifiriuc, 2011).

Anti-Inflammatory and Analgesic Agents

Compounds derived from similar chemical frameworks have been investigated for their anti-inflammatory and analgesic properties. Novel compounds have been synthesized with significant potential as COX inhibitors, showing promising results in analgesic and anti-inflammatory activity, indicating potential pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Polymer Science Applications

In the field of polymer science, research has focused on the synthesis of ordered polymers through direct polycondensation involving various monomers. This research highlights the versatility of such compounds in creating high-performance materials with specific structural and physical properties, useful in various technological applications (Yu et al., 1999).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Mode of Action

It is known that the nitrogen atoms of the 1,2,4-triazole ring in similar compounds bind to the iron in the heme moiety of cyp-450, and phenyl moieties have a key interaction in the active site of the enzyme . This interaction could potentially inhibit the enzyme’s activity, leading to various downstream effects.

Biochemical Pathways

For instance, indole derivatives, which share a similar aromatic structure, have been found to affect pathways related to inflammation, viral replication, and cancer cell proliferation .

Pharmacokinetics

Thiazole derivatives, which share a similar structure, are known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties could potentially affect the compound’s bioavailability.

Result of Action

Compounds with similar structures have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Safety and Hazards

Without specific toxicity data or safety information for this compound, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactivity, physical and chemical properties, biological activity, and safety profile.